Cas no 2408958-16-5 (Sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate)

• Product Name: Sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate
• CAS No: 2408958-16-5
• MF: C₁₄H₂₂NNaO₄S
• MW: 323.383553981781
• CID: 6173366
• PubChem ID: 165691875
• Update Time: 2025-08-05

Sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2408958-16-5
• EN300-7470291
• sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate
• Sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate

• Inchi： 1S/C14H23NO4S.Na/c16-13(2-1-3-20(17,18)19)15-14-7-10-4-11(8-14)6-12(5-10)9-14;/h10-12H,1-9H2,(H,15,16)(H,17,18,19);/q;+1/p-1
• InChI Key： JKAFILNMZKUWNY-UHFFFAOYSA-M
• SMILES： S(CCCC(NC12CC3CC(CC(C3)C1)C2)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 323.11672364g/mol
• Monoisotopic Mass: 323.11672364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7Ų

Additional information on Sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate

Sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate: A Comprehensive Overview

Sodium 3-[(adamantan-1-yl)carbamoyl]propane-1-sulfonate, with the CAS number 2408958-16-5, is a unique chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as Sodium 3-(adamantanecarbamoyl)propane sulfonate, is notable for its structural complexity and versatile properties. The molecule combines an adamantane moiety, a carbamoyl group, and a sulfonate ester, making it a valuable component in fields such as pharmaceuticals, materials science, and advanced chemical synthesis.

The adamantane structure, a diamondoid hydrocarbon, is known for its exceptional stability and rigidity. In Sodium 3-(adamantanecarbamoyl)propane sulfonate, the adamantane group is attached to a carbamoyl group via an amide bond. This configuration imparts unique electronic and steric properties to the molecule. The sulfonate ester group further enhances the compound's solubility and reactivity, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of Sodium 3-(adamantanecarbamoyl)propane sulfonate in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents has been explored in nanotechnology-based drug delivery platforms. Researchers have demonstrated that the adamantane moiety can serve as a scaffold for attaching bioactive molecules, while the sulfonate group facilitates controlled release mechanisms. These findings underscore the compound's role in advancing personalized medicine and targeted therapy.

In materials science, Sodium 3-(adamantanecarbamoyl)propane sulfonate has been investigated for its potential in creating advanced polymers and self-healing materials. The rigid adamantane structure contributes to the mechanical strength of polymer networks, while the sulfonate group enables cross-linking and dynamic bonding. Recent experiments have shown that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical resilience.

The synthesis of Sodium 3-(adamantanecarbamoyl)propane sulfonate involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the preparation of the adamantane derivative, followed by amide bond formation and sulfonation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both research and industrial applications.

One of the most promising areas of research involving Sodium 3-(adamantanecarbamoyl)propane sulfonate is its application in bioconjugation chemistry. The compound's ability to act as a linker between biomolecules and synthetic materials has been explored in the development of biosensors and diagnostic tools. Recent studies have demonstrated that the compound can serve as a versatile platform for attaching enzymes, antibodies, and other biomolecules to surfaces, enabling highly sensitive detection systems.

In conclusion, Sodium 3-(adamantanecarbamoyl)propane sulfonate (CAS No. 2408958-16-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with its versatile properties, makes it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing technological innovations across industries.